Cas no 86873-65-6 (5-Butyl-4-chloropyridine-2-carboxylic acid)

• Product Name: 5-Butyl-4-chloropyridine-2-carboxylic acid
• CAS No: 86873-65-6
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 660297
• Update Time: 2023-08-03

5-Butyl-4-chloropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 5-butyl-4-chloro-
• 5-butyl-4-chloropyridine-2-carboxylic acid
• 5-Butyl-4-chloropyridine-2-carboxylic acid

• Inchi： 1S/C10H12ClNO2/c1-2-3-4-7-6-12-9(10(13)14)5-8(7)11/h5-6H,2-4H2,1H3,(H,13,14)
• InChI Key： PEGRJXVVDNTUFQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)N=CC=1CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Topological Polar Surface Area: 50.2